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Compound of Interest

2-Amino-2-cyclopropylpropanoic
Compound Name: d
aci

cat. No.: B1267573

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction:

2-Amino-2-cyclopropylpropanoic acid is a non-proteinogenic amino acid characterized by
the presence of a sterically demanding cyclopropyl group attached to its a-carbon. This unique
structural feature imparts significant conformational rigidity, making it an attractive building
block for the synthesis of novel heterocyclic compounds in drug discovery and medicinal
chemistry. The cyclopropyl moiety can influence the biological activity and pharmacokinetic
properties of the resulting heterocycles by locking the conformation of flexible side chains,
potentially leading to enhanced binding affinity to biological targets and improved metabolic
stability.

These application notes provide an overview of the potential synthetic utility of 2-amino-2-
cyclopropylpropanoic acid in the construction of various heterocyclic scaffolds and offer
detailed protocols for key synthetic transformations.

I. Synthetic Applications

The reactivity of 2-amino-2-cyclopropylpropanoic acid is analogous to other a-amino acids,
allowing its participation in a variety of well-established cyclization and multicomponent
reactions to form diverse heterocyclic systems.
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Synthesis of 5-Cyclopropyl-5-methylhydantoins

Hydantoins are a class of five-membered heterocyclic compounds with a wide range of
biological activities, including anticonvulsant, antiarrhythmic, and anticancer properties. The
Urech hydantoin synthesis provides a straightforward method for the preparation of hydantoins
from a-amino acids.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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